‘Chiron’ approach to the total synthesis of macrolide (+)-Aspicilin†
RSC Advances Pub Date: 2013-11-01 DOI: 10.1039/C3RA45530K
Abstract
An efficient total synthesis of 18 membered macrolactone, (+)-Aspicilin (lichen macrolide) has been achieved in 12 linear steps with 10.2% overall yield from carbohydrate based building block D-glucal. Highlights of the strategy include preparation of 2-deoxysugar from protected glycal 14, two-carbon Wittig olefination of the Swern oxidised intermediate 7, union of ‘carbohydrate based’ fragment 5 and a long chain (C-11) chiral alcohol 6 by Yamaguchi esterification and finally ring closing metathesis of the resulting compound 4.
Recommended Literature
- [1] Synthesis and characterization of rhodium, iridium, and palladium complexes of a diarylamido-based PNSb pincer ligand†
- [2] Chiral metal–organic cages decorated with binaphthalene moieties†
- [3] Dynamic changes in DNA populations revealed by split–combine selection†
- [4] Elucidating the performance of an integrated laccase- and persulfate-assisted process for degradation of trace organic contaminants (TrOCs)
- [5] Nickel sulfide films with significantly enhanced electrochemical performance induced by self-assembly of 4-aminothiophenol and their application in dye-sensitized solar cells
- [6] The origin and nature of killer defects in 3C-SiC for power electronic applications by a multiscale atomistic approach†
- [7] Light-fluorous safety-catch arylgermanes – exceptionally robust, photochemically activated precursors for biaryl synthesis by Pd(0) catalysed cross-coupling†
- [8] Reversible colour/luminescence colour changes of tetracyanoruthenium(ii) complexes by sorption/desorption of water molecules in crystals†
- [9] Contents list
- [10] Capsaicin regulates dyslipidemia by altering the composition of bile acids in germ-free mice†
